Cas no 2137993-57-6 (2-Pentanone, 3-[(3-chlorophenyl)thio]-)

• Product Name: 2-Pentanone, 3-[(3-chlorophenyl)thio]-
• CAS No: 2137993-57-6
• MF: C₁₁H₁₃ClOS
• MW: 228.738321065903
• CID: 5259365
• Update Time: 2025-05-24

2-Pentanone, 3-[(3-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-[(3-chlorophenyl)thio]-

• Inchi： 1S/C11H13ClOS/c1-3-11(8(2)13)14-10-6-4-5-9(12)7-10/h4-7,11H,3H2,1-2H3
• InChI Key： KATTVUQVWGSVCT-UHFFFAOYSA-N
• SMILES： CC(=O)C(SC1=CC=CC(Cl)=C1)CC

Additional information on 2-Pentanone, 3-[(3-chlorophenyl)thio]-

Comprehensive Overview of 2-Pentanone, 3-[(3-chlorophenyl)thio]- (CAS No. 2137993-57-6)

2-Pentanone, 3-[(3-chlorophenyl)thio]- (CAS No. 2137993-57-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the family of ketones and features a thioether linkage, making it a subject of interest in both academic and industrial research. Its molecular structure combines a pentanone backbone with a 3-chlorophenylthio substituent, which contributes to its distinct reactivity and functionality.

In the context of current trends, researchers and industry professionals are increasingly exploring sulfur-containing compounds like 2-Pentanone, 3-[(3-chlorophenyl)thio]- for their role in green chemistry and sustainable synthesis. With the growing demand for environmentally friendly chemical processes, this compound's potential as a building block for bioactive molecules or advanced materials has become a hot topic. Questions such as "How does 2-Pentanone, 3-[(3-chlorophenyl)thio]- contribute to sustainable chemistry?" or "What are the latest applications of thioether-functionalized ketones?" are frequently searched in academic and industrial forums.

The synthesis of 2-Pentanone, 3-[(3-chlorophenyl)thio]- typically involves the reaction of 3-chlorobenzenethiol with a suitable pentanone derivative, often under controlled conditions to ensure high yield and purity. Its physicochemical properties, such as solubility, melting point, and stability, are critical for its application in various fields. For instance, its moderate polarity makes it suitable for use in organic solvents, while its chlorophenyl group may enhance its compatibility with certain polymer matrices or pharmaceutical intermediates.

From an industrial perspective, 2-Pentanone, 3-[(3-chlorophenyl)thio]- is being investigated for its potential in material science and specialty chemicals. Its ability to act as a ligand or catalyst in certain reactions has sparked interest in catalytic processes and metal-organic frameworks (MOFs). Additionally, its structural versatility allows for modifications that can tailor its properties for specific applications, such as coatings, adhesives, or even electronic materials.

In the realm of life sciences, 2-Pentanone, 3-[(3-chlorophenyl)thio]- is occasionally studied for its biological activity, though its primary use remains in chemical synthesis. Researchers are keen to understand its interactions with enzymes or receptors, which could open doors to novel therapeutic agents or diagnostic tools. However, it is essential to note that any such applications would require extensive toxicological studies and regulatory approvals.

The future of 2-Pentanone, 3-[(3-chlorophenyl)thio]- looks promising, with ongoing research focusing on optimizing its synthesis, exploring new applications, and improving its environmental profile. As the chemical industry shifts toward sustainability, compounds like this are likely to play a pivotal role in innovative solutions. Whether you're a chemist, material scientist, or industry professional, staying updated on the latest developments related to CAS No. 2137993-57-6 and its derivatives is crucial for leveraging its full potential.